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Compound of Interest

Compound Name: Ethane, 1,1-di-o-tolyl-

Cat. No.: B15400075

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the available physical properties for 1,1-di-p-
tolylethane. It is important to note that a comprehensive search for the physical properties of its
isomer, 1,1-di-o-tolylethane, did not yield specific data within the reviewed resources. The
information presented herein pertains to the para-substituted isomer. This document is
intended to serve as a reference for professionals in research and development who may be
working with or investigating this class of compounds.

Core Physical Properties of 1,1-Di-p-tolylethane

The quantitative physical data for 1,1-di-p-tolylethane is summarized in the table below. These
properties are crucial for understanding the compound's behavior in various experimental and
industrial settings.
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Property Value Reference
Molecular Formula CieHis [1][2]
Molecular Weight 210.31 g/mol [1][2]
Boiling Point 295-300 °C (at atmospheric o
pressure)
155-157 °C (at 12 mmHg) [1]
Melting Point Not solid at -20 °C [1]
Density (d*2°) 0.974 g/lcm? [1]
Appearance Oily, highly refractive liquid [1]
Odor Aromatic [1]
Solubility Soluble in acetic acid [1]

Experimental Protocols for Physical Property
Determination

While specific experimental procedures for 1,1-di-o-tolylethane were not found, the following
are generalized, standard laboratory protocols for determining the key physical properties of a
liquid organic compound such as 1,1-di-p-tolylethane.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is through distillation.

o Apparatus Setup: A standard simple distillation apparatus is assembled, consisting of a
round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving
flask.

o Sample Preparation: The liquid sample (e.g., 1,1-di-p-tolylethane) is placed in the round-
bottom flask along with a few boiling chips to ensure smooth boiling.
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e Heating: The flask is gently heated using a heating mantle.

o Temperature Reading: The temperature is recorded when the liquid is boiling, and a steady
stream of distillate is condensing and being collected. The thermometer bulb should be
positioned so that the top of the bulb is level with the bottom of the side-arm of the distillation
head to accurately measure the temperature of the vapor that is in equilibrium with the liquid.

o Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction
(e.g., using a nomograph) is applied to determine the normal boiling point. For vacuum
distillation, the pressure is recorded from the manometer.

Density Determination (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer provides a precise method
for determining the density of a liquid.

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed empty.

o Sample Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

e Weighing: The filled pycnometer is weighed.

o Temperature Control: The temperature of the liquid at the time of measurement is recorded,
as density is temperature-dependent.

o Calculation: The density is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer to get the mass of the liquid, and then dividing this mass
by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance.

¢ Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index (e.g., distilled water).
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o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The adjustment knob is
turned until the boundary line between the light and dark fields is sharp and centered in the
crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale.

o Temperature Control: The temperature is maintained at a constant, specified value
(commonly 20°C or 25°C) using a circulating water bath, as the refractive index is
temperature-sensitive.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a newly synthesized or isolated chemical compound.
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Workflow for Physical Property Determination
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Caption: A generalized workflow for the synthesis, purification, and physical characterization of
a chemical compound.

Disclaimer: The information provided in this document is based on publicly available data for
1,1-di-p-tolylethane. No specific experimental data for 1,1-di-o-tolylethane was found in the
conducted search. Researchers should verify this information and conduct their own
experiments to determine the properties of the specific isomer they are investigating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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